Cas no 71172-39-9 (4-Ethoxy-4-phenyl-mutyronitrile)

• Product Name: 4-Ethoxy-4-phenyl-mutyronitrile
• CAS No: 71172-39-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 573647
• PubChem ID: 97967
• Update Time: 2025-05-20

4-Ethoxy-4-phenyl-mutyronitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, g-ethoxy-
• 4-ethoxy-4-phenylbutanenitrile
• 4-Ethoxy-4-phenylbutyronitrile
• gamma-ethoxybenzenebutyronitrile
• 4-Ethoxy-4-phenyl-Mutyronitrile
• Benzenebutanenitrile,g-ethoxy
• NSC62698
• FT-0751863
• 71172-39-9
• NS00061633
• gamma-Ethoxybenzenebutanenitrile
• EINECS 275-229-4
• NSC 62698
• AKOS006345756
• DTXSID001309782
• NSC-62698
• I(3)-Ethoxybenzenebutanenitrile
• 4-Ethoxy-4-phenyl-mutyronitrile

• Inchi： 1S/C12H15NO/c1-2-14-12(9-6-10-13)11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9H2,1H3
• InChI Key： IUTOHCPJTMZSKI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 306.4±35.0 °C at 760 mmHg
• Flash Point: 129.1±19.8 °C
• PSA: 33.02000
• LogP: 3.06798
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Ethoxy-4-phenyl-mutyronitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Ethoxy-4-phenyl-mutyronitrile

Introduction to 4-Ethoxy-4-phenyl-mutyronitrile (CAS No. 71172-39-9)

4-Ethoxy-4-phenyl-mutyronitrile (CAS No. 71172-39-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has been the subject of extensive research in recent years. Its applications span across various industries, making it a valuable molecule in modern scientific exploration.

The molecular structure of 4-Ethoxy-4-phenyl-mutyronitrile is defined by its ethoxy and phenyl substituents attached to a mutyronitrile backbone. This configuration not only imparts stability but also facilitates its reactivity in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymeric composites and nanomaterials, due to its ability to undergo controlled polymerization under specific conditions.

One of the most notable advancements involving 4-Ethoxy-4-phenyl-mutyronitrile is its role in drug discovery. Researchers have explored its pharmacokinetic properties, revealing promising results in terms of bioavailability and metabolic stability. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting specific diseases, including certain types of cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-Ethoxy-4-phenyl-mutyronitrile has also been investigated for its electronic properties. Recent experiments have demonstrated its potential as a component in organic electronics, particularly in the development of flexible displays and lightweight batteries. Its ability to conduct electricity efficiently while maintaining mechanical flexibility makes it an attractive candidate for next-generation electronic devices.

The synthesis of 4-Ethoxy-4-phenyl-mutyronitrile has been optimized through innovative methodologies, ensuring higher yields and improved purity levels. These advancements have made the compound more accessible for large-scale production, paving the way for its integration into industrial applications. Moreover, ongoing research is focused on enhancing its biodegradability, which could further expand its use in environmentally friendly products.

In conclusion, 4-Ethoxy-4-phenyl-mutyronitrile (CAS No. 71172-39-9) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern technology and medicine.